3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H16N6S
• Molecular Weight: 336.4 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-pyrazin-2-yl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H16N6S/c1-17(2,3)12-6-4-11(5-7-12)14-20-21-16-23(14)22-15(24-16)13-10-18-8-9-19-13/h4-10H,1-3H3
• InChI Key: YYIZDWATIZMKLE-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=NC=CN=C4

Description

3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments, have been extensively studied. In

Mechanism of Action

The mechanism of action of 3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood, but studies have suggested that it works by inhibiting cell proliferation and inducing apoptosis in cancer cells. It has also been shown to inhibit the activity of certain enzymes involved in the biosynthesis of nucleic acids, which may contribute to its anticancer activity.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit the growth of bacteria and fungi. In addition, it has been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anticancer activity, which makes it a promising candidate for further development as a cancer treatment. However, one of the limitations of using this compound in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on 3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is to further explore its potential as a cancer treatment, including its efficacy in vivo and its potential use in combination with other anticancer agents. Another area of research is to investigate its potential as an antimicrobial agent, including its efficacy against multidrug-resistant bacteria. In addition, further studies are needed to fully understand its mechanism of action and to explore its potential as a treatment for other diseases, such as Alzheimer's disease.

Synthesis Methods

Several methods have been used to synthesize 3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One of the most common methods involves the reaction of 4-tert-butylphenylhydrazine with 2-pyrazinecarboxylic acid hydrazide in the presence of phosphorous oxychloride. The resulting product is then treated with thiosemicarbazide to give this compound. Other methods have also been reported in the literature, including the use of microwave irradiation and ultrasound-assisted synthesis.

Scientific Research Applications

3-(4-Tert-butylphenyl)-6-(2-pyrazinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been the subject of several scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound has potent anticancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Other potential applications of this compound include its use as an antimicrobial agent and as a potential treatment for Alzheimer's disease.